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Introduction

Quality control (QC) is an essential practice in nuclear medicine to ensure the optimal
performance of gamma cameras, which directly impacts the quality of clinical images.[1] Daily
uniformity testing is a critical component of QC, assessing the detector's ability to produce a
uniform image from a uniform source of radiation.[2][3] While Technetium-99m (°°™Tc) is the
most commonly used radionuclide for imaging, its short half-life makes it cumbersome for daily
QC phantom preparation.[2] Cobalt-57 (°’Co) sheet sources are a common alternative but can
be expensive.[1] Cerium-141 (41Ce), with a gamma energy of 145.4 keV, presents a promising
and cost-effective alternative to °°™Tc (140 keV) for extrinsic uniformity testing.[4][5] These
application notes provide a detailed protocol for using *#1Ce in a fillable flood phantom for the
daily quality control of gamma cameras.

Physical Characteristics of Radionuclides for QC

A comparison of the physical properties of 1#1Ce, 3’Co, and °°™Tc highlights the suitability of
141Ce as a QC source.
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. Technetium-99m
Property Cerium-141 (*4*Ce) Cobalt-57 (°’Co)

(°°™Tc)
Gamma Energy 145.4 keV[1] 122 keVI[6] 140 keV][2]
Half-Life 32.5 days[1] 271.7 days[1] 6 hours[7]
Primary Emission Beta and Gamma[8] Gamma Gamma

Experimental Protocols
Preparation of the 4'Ce Fillable Flood Phantom

This protocol outlines the steps for preparing a rechargeable liquid-filled phantom with 141Ce.

Materials:

Cuboidal fillable phantom (e.g., 6 mm thick perspex with inner dimensions to cover the
gamma camera's field of view, such as 655 mm x 460 mm x 13.2 mm)[1]

141Ce solution (e.g., 740 MBQq)[2]

Distilled water

Absorbent sheeting and paper

Personal protective equipment (gloves, lab coat)

Procedure:

» Place a double layer of plastic sheeting with thick absorbent layers on a flat, stable surface.
o Position the empty fillable phantom on the absorbent sheeting.

o Surround the filling aperture of the phantom with thick paper to absorb any potential spills.
 First, fill the phantom with distilled water to check for leaks.

« If no leaks are present, carefully add the required activity of 11Ce solution into the phantom.
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o Top up the phantom with distilled water as needed to ensure it is completely full.
e Securely seal the filling aperture.

o Gently agitate the phantom to ensure a uniform distribution of the 1#1Ce solution.

Daily Extrinsic Uniformity Testing Protocol

This protocol details the daily procedure for acquiring and analyzing flood field uniformity
images using the 141Ce phantom.

Equipment:

o Gamma camera with a Low Energy High Resolution (LEHR) collimator[9]
e Prepared #1Ce fillable flood phantom

o Gamma camera analysis workstation (e.g., Xeleris 1.123)[1]

Procedure:

Perform a daily background radiation check to ensure it is within acceptable limits.[1]

e Place the 1*1Ce flood phantom on the detector head with the LEHR collimator attached.
¢ Set the acquisition parameters as specified in the table below.

e Acquire the flood field image.

e Process the acquired image using the uniformity analysis software on the workstation.
o Calculate the integral uniformity (IU) and differential uniformity.

» Record the uniformity values and visually inspect the flood image for any artifacts or non-
uniformities.

e The phantom can be used for approximately 50-60 days before requiring refilling, which
reduces handling time and radiation exposure.[1][5]
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Data Acquisition and Processing Parameters

The following table summarizes the recommended parameters for data acquisition and
processing for uniformity tests with a #1Ce phantom, compared to a standard >’Co phantom.

Cerium-141 (*4'Ce)

Parameter Phantom Cobalt-57 (°*’Co) Phantom
Collimator LEHR[9] LEHR[9]

Energy Peak 145 keV[9] 122 keV[9]

Energy Window 10%][9] 10%]9]

Matrix Size 256 x 256][9] 256 x 256][9]

Total Counts 4,000 kcounts[9] 4,000 kcounts[9]

Workstation Xeleris 1.123[1] Infinia Hawkeye 2[9]

Field of View 550mm x 350mm[9] 550mm x 350mm][9]

Quantitative Data Presentation

The following tables present a summary of comparative data from a 113-day study comparing
the performance of a *#'Ce fillable phantom with a commercial >’Co sheet phantom for daily
quality control.[1]

| Uniformi | < .

Detector 1 - Avg. Detector 2 - Avg. .
. ) . ) Average Scan Time
Phantom Integral Uniformity  Integral Uniformity ()
s
(%) (%)
141Ce Phantom 3.24[1] 3.31[1] 836.2[1]
57Co Phantom 2.72[1] 2.78[1] 208.6[1]

Integral Uniformity Comparison: First vs. Second Half of
Study
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Detector 1 - Avg. Detector 2 - Avg.
Study Period Phantom Integral Uniformity  Integral Uniformity
(%) (%)
First Half 141Ce Phantom 2.91[1] 2.88[1]
57Co Phantom 2.77[1] 2.81[1]
Second Half 141Ce Phantom 3.61[1] 3.79[1]
57Co Phantom 2.65[1] 2.75[1]

The results indicate that the integral uniformity obtained with the 14:Ce phantom is comparable
to that of the standard >’Co phantom and remains within the manufacturer's permissible limit of
5%.[1]

Visualizations
Experimental Workflow for Gamma Camera QC using
141Ce
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Caption: Workflow for daily gamma camera quality control using a *#1Ce flood phantom.
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Conclusion

The use of a 1*1Ce-based fillable flood phantom is a viable and practical alternative for the daily
extrinsic uniformity testing of gamma cameras.[2] Its gamma energy is a close match to °°MTc,
and its 32.5-day half-life offers a significant advantage over daily preparations of °°™Tc
phantoms, reducing both time and radiation exposure for technical staff.[1][5] The quantitative
data demonstrates that the performance of the 141Ce phantom is comparable to the widely used
37Co sheet sources, making it a reliable and cost-effective solution for routine quality control in
a clinical nuclear medicine department.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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